Cas no 689251-87-4 (1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde)

1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde is a heterocyclic aldehyde compound featuring a pyrazole core substituted with a thiophene ring and a formyl group at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both pyrazole and thiophene moieties enhances its reactivity, enabling applications in cross-coupling reactions, cyclizations, and as a precursor for more complex heterocyclic systems. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while the aldehyde group offers a convenient handle for further functionalization. Suitable for research and industrial use, it is characterized by high purity and stability under standard conditions.

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde structure

689251-87-4 structure

Product Name:1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde

CAS No:689251-87-4

MF:C₉H₈N₂OS

MW:192.237620353699

CID:4657025

PubChem ID:39095814

Update Time:2025-06-07

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxaldehyde, 1-methyl-3-(2-thienyl)-
- 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde
- Inchi： 1S/C9H8N2OS/c1-11-5-7(6-12)9(10-11)8-3-2-4-13-8/h2-6H,1H3
- InChI Key： NHWUUEJJXONEMW-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C=O)C(C2SC=CC=2)=N1

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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